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Compound of Interest

Compound Name: 2,5-Dichlorobenzylamine

Cat. No.: B130939

This technical guide provides comprehensive safety information for 2,5-Dichlorobenzylamine
(CAS No. 10541-69-2), intended for researchers, scientists, and professionals in drug
development. The following sections detail the compound's properties, hazards, handling
procedures, and emergency protocols, with quantitative data presented in structured tables and
logical workflows visualized through diagrams.

Chemical and Physical Properties

2,5-Dichlorobenzylamine is a colorless liquid with the molecular formula C7H7CIzN.[1] It is an
important intermediate in organic synthesis, particularly in the pharmaceutical and
agrochemical industries.[2] A summary of its key physical and chemical properties is provided
in Table 1.
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Property Value Source
CAS Number 10541-69-2 [1]
Molecular Formula C7H7CI2N [1]
Molecular Weight 176.04 g/mol [1]
Appearance Colorless liquid [3]
Boiling Point 74-76 °C at 0.1 mmHg

Density 1.3172 g/mL at 25 °C

Refractive Index

n20/D 1.579

Flash Point

> 110 °C (> 230 °F) - closed

cup

Solubility

Not miscible or difficult to mix

[2]

with water

Hazard Identification and Classification

2,5-Dichlorobenzylamine is classified as a hazardous substance. The primary hazards are

acute oral toxicity and severe skin and eye damage.[3] It is crucial to handle this chemical with

appropriate safety precautions.

Hazard Classification Code Description
Acute Toxicity, Oral, Category o
3 H301 Toxic if swallowed
) ) Causes severe skin burns and

Skin Corrosion, Category 1B H314

eye damage
Serious Eye Damage, )

H318 Causes serious eye damage

Category 1

GHS Pictograms:
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e Skull and crossbones (GHS06): Indicates acute toxicity (fatal or toxic).
o Corrosion (GHSO05): Indicates the potential for skin corrosion/burns and serious eye damage.
Signal Word:Danger|[3]

Experimental Protocols

While specific proprietary experimental data is not publicly available, a generalized workflow for
assessing the acute oral toxicity of a substance like 2,5-Dichlorobenzylamine, in line with
OECD Test Guideline 423, is described below.

Workflow: Acute Oral Toxicity Assessment (OECD 423)

This diagram outlines the typical steps involved in an acute oral toxicity study.
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Caption: Generalized workflow for an acute oral toxicity study.
Safe Handling and Storage
Proper handling and storage procedures are essential to minimize the risk of exposure.

Personal Protective Equipment (PPE):

Protection Type Specification

Eye/Face Protection Chemical safety goggles and a face shield.

) ] Chemical-resistant gloves (e.qg., nitrile) and a lab
Skin Protection .
coat.

Use in a well-ventilated area or under a
chemical fume hood.[4] For higher-risk

Respiratory Protection operations, a NIOSH-approved respirator with a
suitable cartridge (e.g., type ABEK) is
recommended.

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe vapors or mist.[4]

Wash hands thoroughly after handling.

Use only in a well-ventilated area, preferably a chemical fume hood.[4]
Storage Conditions:
» Store in a cool, dry, and well-ventilated place.[2]

o Keep the container tightly closed.[2]
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o Store locked up.[3]

¢ Incompatible materials include strong oxidizing agents and strong acids.[4]

First-Aid and Emergency Procedures

Immediate action is required in case of exposure. The logical flow of safety information from
hazard recognition to response is critical.

Prevention

Engineering Controls
(Fume Hood)

Safe Handling Practices

Personal Pr i

(Gloves, Goggles, Faceshield)

Ingestion:
Rinse mouth, DO NOT induce vomiting

Eye Contact:
Rinse with water for several minutes, »

Skin Contact;
Remove clothing, rinse skin with water

Inhalation:
Move to fresh air

Identification & Hazard

2,5-Dichlorobenzylamine
(CAS: 10541-69-2)

Call a POISON CENTER or doctor immed\ale@»

Click to download full resolution via product page
Caption: Key safety information flow from identification to disposal.
First-Aid Measures:
o General Advice: Consult a physician and show them this safety data sheet.[3]
 Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[3]

o Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water.

[3]
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person.[3]

In all cases of exposure, seek immediate medical attention.[3][4]

Fire and Explosion Data

Property Value

Flash Point > 110 °C (> 230 °F) - closed cup

) S ] Use water spray, alcohol-resistant foam, dry
Suitable Extinguishing Media , o
chemical, or carbon dioxide.

) Carbon oxides, nitrogen oxides (NOx), hydrogen
Hazardous Combustion Products )
chloride gas.[4]

Firefighters should wear self-contained breathing apparatus for firefighting if necessary.[3]
Stability and Reactivity
o Reactivity: No data available.

o Chemical Stability: Stable under recommended storage conditions. It is noted to be air-
sensitive.[4]

» Conditions to Avoid: Exposure to air and incompatible materials.[4]
e Incompatible Materials: Strong oxidizing agents, strong acids.[4]

e Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides,
nitrogen oxides, and hydrogen chloride gas.[4]

This guide is intended to provide essential safety information. Always refer to the most current
Safety Data Sheet (SDS) from your supplier before handling this chemical and ensure that a
thorough risk assessment is conducted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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